Caffeic Acid 3-β-D-Glucuronide
Caffeic Acid 3-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1093679-73-2
VCID:
VC0030616
InChI:
InChI=1S/C15H16O10/c16-7-3-1-6(2-4-9(17)18)5-8(7)24-15-12(21)10(19)11(20)13(25-15)14(22)23/h1-5,10-13,15-16,19-21H,(H,17,18)(H,22,23)/b4-2+/t10-,11-,12+,13-,15+/m0/s1
SMILES:
C1=CC(=C(C=C1C=CC(=O)O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O
Molecular Formula:
C15H16O10
Molecular Weight:
356.28 g/mol
Caffeic Acid 3-β-D-Glucuronide
CAS No.: 1093679-73-2
Reference Standards
VCID: VC0030616
Molecular Formula: C15H16O10
Molecular Weight: 356.28 g/mol
| CAS No. | 1093679-73-2 |
|---|---|
| Product Name | Caffeic Acid 3-β-D-Glucuronide |
| Molecular Formula | C15H16O10 |
| Molecular Weight | 356.28 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[5-[(E)-2-carboxyethenyl]-2-hydroxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C15H16O10/c16-7-3-1-6(2-4-9(17)18)5-8(7)24-15-12(21)10(19)11(20)13(25-15)14(22)23/h1-5,10-13,15-16,19-21H,(H,17,18)(H,22,23)/b4-2+/t10-,11-,12+,13-,15+/m0/s1 |
| Standard InChIKey | BSOMSDFTZKNUHY-ZYZFHZPYSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1/C=C/C(=O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)O |
| SMILES | C1=CC(=C(C=C1C=CC(=O)O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C=CC(=O)O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O |
| Synonyms | 5-[(1E)-2-Carboxyethenyl]-2-hydroxyphenyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 25171992 |
| Last Modified | Nov 11 2021 |
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